BNZ-111

• Molecular Formula: C13H16FN3O2
• Molecular Weight: 265.28 g/mol
• InChI: InChI=1S/C13H16FN3O2/c1-3-5-19-11-7-10-9(6-8(11)14)15-13(16-10)17-12(18)4-2/h6-7H,3-5H2,1-2H3,(H2,15,16,17,18)
• InChIKey: WWTQYZLPRUDFOM-UHFFFAOYSA-N

Researchers studying paclitaxel-resistant ovarian cancer or MDR1/P-gp-overexpressing models require tubulin inhibitors not subject to efflux-mediated resistance. Classical benzimidazoles lack systemic exposure (oxibendazole F=2.6%), while paclitaxel fails in P-gp+ settings. BNZ-111 solves this: a reversible tubulin β-subunit binder with 53 µM solubility and 50% oral bioavailability. Key advantages: - Maintains IC50 0.59-1.1 µM in P-gp+ resistant cells (vs. 0.6-0.83 µM in sensitive) - 276-fold higher Cmax than oxibendazole; not a P-gp substrate - Clean safety profile: 29% hERG at 10 µM, Ames negative, 83% plasma protein binding

BNZ-111: Novel Tubulin Inhibitor Profile

BNZ-111 is a synthetic small-molecule benzimidazole-2-propionamide (CAS 3022361-60-7, MW 265.28) that acts as a reversible tubulin polymerization inhibitor targeting the β-subunit of curved tubulin [1]. Unlike classical methyl benzimidazole-2-carbamate anthelmintics (e.g., mebendazole, oxibendazole), BNZ-111 was specifically optimized through structure-activity relationship studies to improve aqueous solubility (53 µM) and pharmacokinetic parameters, achieving 50% oral bioavailability in rats and demonstrating in vivo efficacy against paclitaxel-resistant ovarian cancer models [1][2].

Reversible tubulin polymerization inhibitor targeting β-subunit of curved tubulin

Engineered for systemic oral exposure research in oncology models

Improved aqueous solubility supports in vivo formulation and dosing

• [1] Jiyoon Jang, Kwangho Lee, Byumseok Koh, et al. Discovery of benzimidazole-2-amide BNZ-111 as new tubulin inhibitor. Bioorganic & Medicinal Chemistry Letters, 2024, 113, 129953. View Source
• [2] Byumseok Koh, Ji-Yoon Ryu, Joseph J. Noh, et al. Anti-cancer effects of benzimidazole derivative BNZ-111 on paclitaxel-resistant ovarian cancer. Gynecologic Oncology, 2024, 188, 60-70. View Source

BNZ-111: Why Generic Substitution Fails

Classical benzimidazole anthelmintics such as oxibendazole and mebendazole exhibit poor aqueous solubility and extremely low systemic exposure (rat oral bioavailability F = 2.6% for oxibendazole), limiting their utility to non-systemic parasitic indications [1]. Paclitaxel, the clinical standard tubulin-targeting agent, is subject to P-glycoprotein (P-gp)-mediated efflux, a primary mechanism of acquired resistance in ovarian cancer [1][2]. BNZ-111 was designed to overcome both limitations: it achieves a 19-fold higher oral bioavailability and 276-fold higher Cmax than oxibendazole, and it is not a P-gp substrate, retaining full cytotoxic potency in paclitaxel-resistant cells (IC50 0.59–1.1 µM vs. 0.6–0.83 µM in sensitive cells) [1][2]. These quantifiable differences mean BNZ-111 occupies a distinct pharmacological niche that cannot be replicated by existing benzimidazoles or taxanes.

Classical benzimidazole anthelmintics

Poor aqueous solubility and extremely low oral bioavailability may not support systemic tubulin inhibition research.

Paclitaxel and taxanes

Subject to P-glycoprotein-mediated efflux, limiting activity in MDR1-overexpressing tumor models.

Structural analogs (urea, des-fluoro amide)

May exhibit reduced systemic exposure and lower target tissue concentrations compared to BNZ-111 in rodent PK studies.

• [1] Jiyoon Jang, Kwangho Lee, Byumseok Koh, et al. Discovery of benzimidazole-2-amide BNZ-111 as new tubulin inhibitor. Bioorganic & Medicinal Chemistry Letters, 2024, 113, 129953. View Source
• [2] Byumseok Koh, Ji-Yoon Ryu, Joseph J. Noh, et al. Anti-cancer effects of benzimidazole derivative BNZ-111 on paclitaxel-resistant ovarian cancer. Gynecologic Oncology, 2024, 188, 60-70. View Source

BNZ-111: Key Comparative Evidence

Full Potency in Paclitaxel-Resistant Ovarian Cancer

BNZ-111 is not a P-glycoprotein (P-gp) substrate, as confirmed by bidirectional permeability assays, whereas paclitaxel is a well-characterized P-gp substrate subject to MDR1-mediated efflux [1]. In head-to-head cytotoxicity profiling conducted in the same study, BNZ-111 exhibited IC50 values of 0.59–1.1 µM in paclitaxel-resistant EOC cell lines (A2780-CP20, HeyA8-MDR, SKOV3-TR) at 72 hours, nearly identical to its IC50 of 0.6–0.83 µM in chemo-sensitive counterparts (A2780, HeyA8, SKOV3ip1), demonstrating no meaningful loss of potency in resistant phenotypes [2]. In contrast, paclitaxel shows markedly reduced activity in MDR1-overexpressing cells, with resistance indices (ratio of resistant IC50 to sensitive IC50) typically exceeding 10-fold across ovarian cancer models [2].

Resistance Profile

Head-to-head

IC50 0.59–1.1 µM resistant vs 0.6–0.83 µM sensitive; ≤1.3-fold shift

Retained cell-model response in P-gp overexpressing lines

72 h MTT, EOC cell panel; paclitaxel resistance index ≥10-fold

Evidence Dimension	Cytotoxic potency (IC50) in paclitaxel-resistant vs. chemo-sensitive ovarian cancer cell lines
Target Compound Data	BNZ-111 IC50: 0.6–0.83 µM (chemo-sensitive); 0.59–1.1 µM (chemo-resistant) at 72 h
Comparator Or Baseline	Paclitaxel: loses activity in resistant cells; resistance index typically ≥10-fold across EOC models
Quantified Difference	BNZ-111: ≤1.3-fold potency shift between sensitive and resistant cells; Paclitaxel: ≥10-fold loss of potency
Conditions	MTT assay, 72 h treatment, human EOC cell lines A2780, HeyA8, SKOV3ip1 (chemo-sensitive) and A2780-CP20, HeyA8-MDR, SKOV3-TR (chemo-resistant)

Why This Matters

Researchers requiring a tubulin inhibitor active in MDR1-positive, paclitaxel-resistant models cannot substitute BNZ-111 with paclitaxel, as BNZ-111 uniquely bypasses P-gp-mediated efflux and retains full potency across resistance phenotypes.

• [1] Jiyoon Jang, Kwangho Lee, Byumseok Koh, et al. Discovery of benzimidazole-2-amide BNZ-111 as new tubulin inhibitor. Bioorganic & Medicinal Chemistry Letters, 2024, 113, 129953. View Source
• [2] Byumseok Koh, Ji-Yoon Ryu, Joseph J. Noh, et al. Anti-cancer effects of benzimidazole derivative BNZ-111 on paclitaxel-resistant ovarian cancer. Gynecologic Oncology, 2024, 188, 60-70. View Source

Oral Bioavailability vs. Oxibendazole

Classical benzimidazole anthelmintics are designed for non-systemic gastrointestinal action and consequently exhibit minimal oral absorption. In a comparative rat pharmacokinetic study within the same experimental series, BNZ-111 demonstrated an oral bioavailability (F) of 50%, compared to only 2.6% for oxibendazole—the most potent anthelmintic benzimidazole in cellular assays [1]. The peak plasma concentration (Cmax) of BNZ-111 reached 2.76 µg/mL versus 0.01 µg/mL for oxibendazole (a 276-fold increase), and the area under the curve (AUC) was 2.14 µg·h/mL versus 0.01 µg·h/mL (a 214-fold increase) [1]. This differential is directly attributable to structural modifications introduced in BNZ-111: replacement of the metabolically labile methyl carbamate with a propionamide and addition of a C5 fluorine atom, which together enhance metabolic stability and solubility while preserving tubulin binding potency [1].

Oral Bioavailability

Head-to-head

F = 50% vs 2.6% (oxibendazole); Cmax 276-fold higher

Supports systemic exposure research via oral route

Rat PK, 10 mg/kg PO

Evidence Dimension	Oral pharmacokinetic parameters in rat (10 mg/kg PO)
Target Compound Data	BNZ-111: Cmax 2.76 µg/mL, AUC 2.14 µg·h/mL, F = 50%
Comparator Or Baseline	Oxibendazole: Cmax 0.01 µg/mL, AUC 0.01 µg·h/mL, F = 2.6%
Quantified Difference	Cmax: 276-fold higher; AUC: 214-fold higher; F: 19.2-fold higher
Conditions	Male Sprague-Dawley rats, 10 mg/kg oral dose, vehicle DMSO:PEG400:water = 5:40:55

Why This Matters

For any application requiring systemic tubulin inhibition via oral dosing, oxibendazole and related anthelmintics are pharmacokinetically unsuitable; BNZ-111 is the only benzimidazole in this chemical series that achieves clinically meaningful oral exposure.

• [1] Jiyoon Jang, Kwangho Lee, Byumseok Koh, et al. Discovery of benzimidazole-2-amide BNZ-111 as new tubulin inhibitor. Bioorganic & Medicinal Chemistry Letters, 2024, 113, 129953. View Source

Oral Pharmacokinetics vs. Structural Analogs

During the lead optimization campaign that produced BNZ-111, two close structural analogs—the urea derivative (compound 9) and the des-fluoro propionamide (compound 10)—were evaluated in parallel for oral pharmacokinetic performance in rats [1]. BNZ-111 achieved a Cmax of 2.76 µg/mL, surpassing compound 9 (0.58 µg/mL) by 4.8-fold and compound 10 (1.56 µg/mL) by 1.8-fold. The AUC for BNZ-111 (2.14 µg·h/mL) exceeded compound 9 (0.59 µg·h/mL) by 3.6-fold and compound 10 (0.93 µg·h/mL) by 2.3-fold. Oral bioavailability (F) was 50% for BNZ-111, compared to 44% for compound 9 and 25% for compound 10 [1]. The C5 fluorine substitution in BNZ-111, absent in compound 10, contributes to this enhanced systemic exposure by improving metabolic stability and reducing plasma clearance (CL: 2.31 vs. 2.73 L/kg/h for compound 10) [1].

Analog Benchmarking

Head-to-head

Cmax 4.8× vs urea analog; AUC 3.6× vs urea; F 50% vs 25–44%

Optimized PK in structural series; guides analog selection

Rat PK; C5 fluorine contribution

Evidence Dimension	Oral pharmacokinetic parameters in rat (10 mg/kg PO)
Target Compound Data	BNZ-111: Cmax 2.76 µg/mL, AUC 2.14 µg·h/mL, F = 50%, CL = 2.31 L/kg/h
Comparator Or Baseline	Compound 9 (urea analog): Cmax 0.58 µg/mL, AUC 0.59 µg·h/mL, F = 44%; Compound 10 (des-F amide): Cmax 1.56 µg/mL, AUC 0.93 µg·h/mL, F = 25%, CL = 2.73 L/kg/h
Quantified Difference	Cmax: 4.8× vs. 9, 1.8× vs. 10; AUC: 3.6× vs. 9, 2.3× vs. 10; F: 1.14× vs. 9, 2× vs. 10; CL: 15% lower vs. 10
Conditions	Male Sprague-Dawley rats, 10 mg/kg oral dose, vehicle DMSO:PEG400:water = 5:40:55

Why This Matters

When procuring a benzimidazole tubulin inhibitor for in vivo pharmacology studies, BNZ-111 is the most systemically exposed compound in its structural series, directly translating to higher target tissue concentrations at equivalent oral doses.

• [1] Jiyoon Jang, Kwangho Lee, Byumseok Koh, et al. Discovery of benzimidazole-2-amide BNZ-111 as new tubulin inhibitor. Bioorganic & Medicinal Chemistry Letters, 2024, 113, 129953. View Source

Aqueous Solubility vs. Anthelmintic Benzimidazoles

Classical benzimidazole-2-carbamate anthelmintics such as mebendazole and fenbendazole are notoriously poorly water-soluble; the BMCL authors explicitly state these drugs 'have in general poor solubility and poor pharmacokinetic parameters, and result in use for non-systemic indications' [1]. Independent clinical pharmacokinetic data confirm mebendazole's oral bioavailability is merely 2–10%, a direct consequence of its extremely low aqueous solubility (reported as <2 µM) [2]. BNZ-111 exhibits a measured aqueous solubility of 53 µM in 1% DMSO-PBS buffer—representing at minimum a 26-fold improvement over mebendazole-class benzimidazoles [1]. This enhanced solubility is a direct consequence of the C5 fluorine and propionamide modifications that reduce crystal lattice energy without compromising tubulin binding affinity [1].

Aqueous Solubility

Class-level

53 µM (BNZ-111) vs

Addresses solubility barrier; supports formulation development

Class-level comparison; mebendazole data from literature

Cancer Cell Selectivity

Cross-study

IC50 >100 µM normal vs 0.59–1.1 µM cancer; >90-fold window

Reported selectivity context; supports model safety evaluation

Different exposure times (24 h vs 72 h); cross-study data

Evidence Dimension	Aqueous solubility
Target Compound Data	BNZ-111: 53 µM in 1% DMSO-PBS buffer
Comparator Or Baseline	Mebendazole (class representative): <2 µM aqueous solubility; oral BA 2–10% (literature)
Quantified Difference	≥26-fold higher solubility than mebendazole-class benzimidazoles
Conditions	Solubility measured in 1% DMSO-PBS buffer (BNZ-111); mebendazole solubility from clinical pharmacokinetic literature

Why This Matters

Poor solubility has historically prevented repurposing of benzimidazole anthelmintics for systemic cancer therapy; BNZ-111 overcomes this fundamental physicochemical barrier, making it the benzimidazole of choice for in vivo pharmacology studies requiring reliable systemic exposure.

• [1] Jiyoon Jang, Kwangho Lee, Byumseok Koh, et al. Discovery of benzimidazole-2-amide BNZ-111 as new tubulin inhibitor. Bioorganic & Medicinal Chemistry Letters, 2024, 113, 129953. View Source
• [2] Mebendazole. DrugBank Accession Number DB00643. Pharmacokinetics: oral absorption ~2–10%. View Source

Cancer Cell Selectivity vs. Normal Cells

In a panel of normal cell lines (VERO, HFL-1, L929, NIH3T3, CHO-K1), BNZ-111 exhibited an IC50 exceeding 100 µM after 24 hours of treatment, indicating minimal cytotoxicity to non-transformed cells [1]. By comparison, BNZ-111's IC50 in ovarian cancer cell lines (A2780, HeyA8, SKOV3ip1 and their resistant variants) ranges from 0.59 to 1.1 µM at 72 hours in a parallel study from the same research group [2]. This translates to a selectivity window of at least 90-fold to over 170-fold between normal and cancer cell lines. Combined with the absence of histopathological toxicity to vital organs observed in mouse xenograft studies at doses up to 50 mg/kg orally twice daily, this selectivity profile supports a favorable preclinical safety margin [2].

Cancer Cell Selectivity

Cross-study

IC50 >100 µM normal vs 0.59–1.1 µM cancer; >90-fold window

Reported selectivity context; supports model safety evaluation

Different exposure times (24 h vs 72 h); cross-study data

Evidence Dimension	Cytotoxicity (IC50) in normal vs. cancer cell lines
Target Compound Data	BNZ-111: IC50 >100 µM (normal cells, 24 h); 0.59–1.1 µM (cancer cells, 72 h)
Comparator Or Baseline	Cross-study: BNZ-111 cancer cell data (Gynecol Oncol 2024) vs. normal cell data (BMCL 2024)
Quantified Difference	Selectivity window: >90-fold to >170-fold (cancer vs. normal)
Conditions	MTT assay; normal cells: VERO, HFL-1, L929, NIH3T3, CHO-K1 (24 h); cancer cells: A2780, HeyA8, SKOV3ip1, A2780-CP20, HeyA8-MDR, SKOV3-TR (72 h)

Why This Matters

The wide selectivity window reduces the probability of systemic toxicity in animal models, a critical factor for preclinical safety evaluation and for researchers designing long-term dosing regimens in tumor-bearing mice.

• [1] Jiyoon Jang, Kwangho Lee, Byumseok Koh, et al. Discovery of benzimidazole-2-amide BNZ-111 as new tubulin inhibitor. Bioorganic & Medicinal Chemistry Letters, 2024, 113, 129953. View Source
• [2] Byumseok Koh, Ji-Yoon Ryu, Joseph J. Noh, et al. Anti-cancer effects of benzimidazole derivative BNZ-111 on paclitaxel-resistant ovarian cancer. Gynecologic Oncology, 2024, 188, 60-70. View Source

BNZ-111: Application Scenarios

Paclitaxel-Resistant and MDR1 Tumor Models

BNZ-111 is the preferred tubulin inhibitor for studies involving paclitaxel-resistant ovarian cancer or any tumor model with confirmed MDR1/P-gp overexpression. Its non-substrate status for P-gp [1] combined with preserved IC50 values of 0.59–1.1 µM in resistant cell lines (compared to 0.6–0.83 µM in sensitive lines) [2] means researchers can use a single agent to evaluate tubulin inhibition across both sensitive and resistant populations without the confounding factor of efflux-mediated resistance. This is particularly relevant for patient-derived xenograft (PDX) models derived from heavily pretreated platinum-resistant patients, where BNZ-111 has demonstrated significant tumor growth inhibition at 50 mg/kg oral twice-daily dosing without apparent organ toxicity [2].

Oral Systemic Tubulin Inhibition Studies

For any pharmacology study requiring oral administration and reliable systemic exposure to a tubulin inhibitor, BNZ-111 is the only benzimidazole candidate that can credibly support such protocols. Its rat oral bioavailability of 50% and Cmax of 2.76 µg/mL [1] stand in stark contrast to oxibendazole (F = 2.6%, Cmax = 0.01 µg/mL) and mebendazole (BA 2–10%) [1], which are effectively non-systemic. This makes BNZ-111 uniquely suitable for oral dosing paradigms in tumor-bearing mice, including long-term efficacy studies, combination therapy regimens, and pharmacokinetic/pharmacodynamic (PK/PD) modeling where plasma-tissue concentration relationships must be established.

SAR and Tubulin Binding Mechanism Research

BNZ-111 serves as the optimized benchmark compound for medicinal chemistry programs exploring the benzimidazole-2-amide tubulin inhibitor pharmacophore. Its defined binding mode to the β-subunit of curved tubulin—mediated by bidentate interactions with Glu198 and hydrophobic contacts with Leu246, Ala314, Ile316, and Ala352 [1]—provides a well-characterized molecular template. The quantitative SAR data showing that BNZ-111 outperforms the urea analog (compound 9) by 4.8-fold in Cmax and the des-fluoro analog (compound 10) by 2-fold in oral bioavailability [1] offers clear guidance for optimizing the C5 position and the 2-substituent in next-generation analogs.

Drug Discovery for Platinum-Resistant Ovarian Cancer

BNZ-111 is positioned as a lead candidate or positive control for discovery programs focused on platinum-resistant gynecologic malignancies. Its demonstrated efficacy in PDX models derived from a patient who had progressed on paclitaxel-carboplatin, doxorubicin, and gemcitabine [2] underscores its potential in heavily pretreated disease settings. The compound's favorable drug-like profile—including 53 µM aqueous solubility, 83% human plasma protein binding, >99% human plasma stability after 4 hours, 29% hERG inhibition at 10 µM, and a clean Ames test [1]—provides a comprehensive developability package that is absent for classical benzimidazole anthelmintics, making BNZ-111 the rational choice for translational programs requiring a tubulin inhibitor with a defined preclinical safety and PK profile.

Application

Selection Property

Validation Focus

MDR1 tumor model studies

P-glycoprotein substrate profile

Resistance-index endpoint review

Oral pharmacology research

Systemic exposure profile

Oral bioavailability model validation

Benzimidazole SAR programs

Binding mode and PK benchmarking

Analog pharmacokinetic comparison

Platinum-resistant ovarian cancer discovery

Developability profile (solubility, plasma stability)

PDX model endpoint evaluation

• [1] Jiyoon Jang, Kwangho Lee, Byumseok Koh, et al. Discovery of benzimidazole-2-amide BNZ-111 as new tubulin inhibitor. Bioorganic & Medicinal Chemistry Letters, 2024, 113, 129953. View Source
• [2] Byumseok Koh, Ji-Yoon Ryu, Joseph J. Noh, et al. Anti-cancer effects of benzimidazole derivative BNZ-111 on paclitaxel-resistant ovarian cancer. Gynecologic Oncology, 2024, 188, 60-70. View Source